Cas no 634192-51-1 (2-fluoro-4-methoxy-1-phenylbenzene)

• Product Name: 2-fluoro-4-methoxy-1-phenylbenzene
• CAS No: 634192-51-1
• MF: C₁₃H₁₁FO
• MW: 202.224247217178
• CID: 3174231
• PubChem ID: 46314839
• Update Time: 2025-06-09

2-fluoro-4-methoxy-1-phenylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,1'-BIPHENYL, 2-FLUORO-4-METHOXY-
• 2-fluoro-4-methoxy-1-phenylbenzene
• 2-fluoro-4-methoxybiphenyl
• 634192-51-1
• EN300-1585981

• Inchi： 1S/C13H11FO/c1-15-11-7-8-12(13(14)9-11)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： RXYOAIUFEXPFRD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 202.079393132g/mol
• Monoisotopic Mass: 202.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-fluoro-4-methoxy-1-phenylbenzene

Comprehensive Overview of 2-Fluoro-4-methoxy-1-phenylbenzene (CAS No. 634192-51-1): Properties, Applications, and Industry Insights

2-Fluoro-4-methoxy-1-phenylbenzene (CAS No. 634192-51-1) is a fluorinated aromatic compound with a unique molecular structure, combining a phenyl group, a methoxy substituent, and a fluoro atom at strategic positions. This configuration grants the molecule distinct physicochemical properties, making it valuable in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. The compound's electron-withdrawing fluorine and electron-donating methoxy group create a balanced electronic profile, influencing reactivity in cross-coupling reactions and serving as a building block for complex molecules.

In recent years, the demand for fluorinated aromatic compounds like 2-fluoro-4-methoxy-1-phenylbenzene has surged due to their role in drug discovery. Researchers highlight its potential in designing selective enzyme inhibitors and bioactive scaffolds, aligning with trends in personalized medicine. A 2023 study noted its utility in optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion) of lead compounds, addressing a key challenge in pharmaceutical R&D. Users frequently search for "fluorinated benzene derivatives in drug design" or "CAS 634192-51-1 solubility data," reflecting industry interest in practical applications.

The compound's synthesis typically involves palladium-catalyzed coupling or nucleophilic aromatic substitution, with purity (>98%) verified via HPLC and NMR spectroscopy. Environmental considerations are also prominent; its low bioaccumulation potential (predicted logP ~3.2) makes it preferable to persistent halogenated analogs. Sustainability-focused queries such as "green synthesis of fluoro-methoxy benzenes" correlate with this aspect, emphasizing the need for eco-friendly production methods.

Beyond pharmaceuticals, 2-fluoro-4-methoxy-1-phenylbenzene finds niche applications in liquid crystal materials and OLED intermediates, where its planar structure and dipole moment enhance charge transport. Patent analyses reveal growing use in flexible display technologies, responding to consumer electronics trends. Technical questions like "thermal stability of CAS 634192-51-1" or "compatibility with polymer matrices" indicate user engagement with material science applications.

Regulatory compliance is another critical area. While not classified as hazardous under major chemical inventories (e.g., REACH, TSCA), proper handling guidelines recommend glovebox use for air-sensitive reactions. This aligns with search patterns such as "safe storage of fluorinated aromatics," underscoring workplace safety awareness. Analytical data—including GC-MS fragmentation patterns and IR spectral peaks—are often requested for quality control protocols.

Future prospects for CAS 634192-51-1 include exploration in catalysis (e.g., as a ligand precursor) and probe molecules for fluorescence imaging. Its modular structure allows derivatization, answering queries like "how to modify 2-fluoro-4-methoxy-1-phenylbenzene." As industries prioritize high-value specialty chemicals, this compound exemplifies innovation at the intersection of chemistry and technology.